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Cat. No.: B15614247

Get Quote

In the landscape of cancer metabolism, the mitochondrial enzyme Methylenetetrahydrofolate

dehydrogenase 2 (MTHFD2) has emerged as a compelling therapeutic target. Its high

expression in various cancers and embryonic tissues, contrasted with its low to negligible

presence in healthy adult tissues, presents a promising therapeutic window. This guide

provides a comparative analysis of Mthfd2-IN-6 and other notable MTHFD2 inhibitors,

supported by experimental data and detailed methodologies to aid researchers in their drug

development endeavors.

Quantitative Comparison of MTHFD2 Inhibitors
The following table summarizes the in vitro potency of several key MTHFD2 inhibitors against

their primary target, MTHFD2, and the closely related cytosolic isoform, MTHFD1. This data is

crucial for assessing both the efficacy and selectivity of these compounds.
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Inhibitor MTHFD2 IC50 MTHFD1 IC50
Selectivity
(MTHFD1/MTH
FD2)

Reference

Mthfd2-IN-6 1.46 µM 19.05 µM ~13-fold [1][2]

DS18561882 6.3 nM 570 nM >90-fold [3][4]

TH9619

47 nM

(Dehydrogenase

&

Cyclohydrolase)

47 nM

(Dehydrogenase

&

Cyclohydrolase)

Non-selective [5]

LY345899 663 nM 96 nM

~0.14-fold

(MTHFD1

selective)

[1][6][7][8][9][10]

MTHFD2-IN-5 66 nM Not specified Not specified [2]

TH9028
11 nM

(hMTHFD2)

0.5 nM

(MTHFD1)

~0.045-fold

(MTHFD1

selective)

[2]

DS44960156 1.6 µM >30 µM >18-fold [2]

In Vitro and In Vivo Efficacy
Beyond enzymatic inhibition, the cellular and in vivo activities of these compounds are critical

indicators of their therapeutic potential.
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Inhibitor Cell Line
Assay
Type

Result
In Vivo
Model

In Vivo
Effect

Referenc
e

DS185618

82

MDA-MB-

231

(Breast

Cancer)

Growth

Inhibition

GI50 = 140

nM

MDA-MB-

231

Xenograft

Dose-

dependent

tumor

growth

inhibition

[3][11]

TH9619
HL-60

(AML)

Proliferatio

n

Strong

antiprolifer

ative

efficacy

(nM range)

HL-60

Xenograft

Impaired

cancer

progressio

n

[5]

LY345899

SW620,

LoVo

(Colorectal

Cancer)

Cytotoxicity
Cytotoxic

at 10 µM

Colorectal

Cancer

PDX

Reduced

tumor

growth

MTHFD2-

IN-5

MOLM-14

(AML)

Proliferatio

n

GI50 = 720

nM

MOLM-14

Xenograft

Antitumor

efficacy
[2][12]

MTHFD2 Signaling Pathway and Inhibition
MTHFD2 plays a pivotal role in mitochondrial one-carbon metabolism, a pathway essential for

the synthesis of nucleotides (purines and thymidylate) and for maintaining cellular redox

balance. Its inhibition disrupts these fundamental processes, leading to cancer cell death.
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Caption: MTHFD2 signaling pathway and points of inhibition.
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Experimental Protocols
Detailed and reproducible experimental protocols are fundamental for the evaluation of

MTHFD2 inhibitors.

MTHFD2 Enzymatic Assay
This assay quantifies the direct inhibitory effect of a compound on MTHFD2's enzymatic

activity.

Start Prepare Reagents Plate Setup

Recombinant MTHFD2
Test Inhibitor
Assay Buffer Initiate Reaction

Add Substrates
(5,10-CH2-THF, NAD+) Incubation37°C Detection

Measure NADH production
(Absorbance/Fluorescence) Data AnalysisCalculate IC50 End

Click to download full resolution via product page

Caption: Workflow for a typical MTHFD2 enzymatic assay.

Protocol:

Preparation: Purify recombinant human MTHFD2 protein. Prepare an assay buffer (e.g., 100

mM Tris-HCl pH 8.0, 200 mM KCl, 10 mM MgCl2).

Reaction Setup: In a 96-well plate, add the assay buffer, MTHFD2 enzyme, and various

concentrations of the test inhibitor.

Initiation: Start the reaction by adding the substrates, 5,10-methylenetetrahydrofolate (CH2-

THF) and NAD+.

Incubation: Incubate the plate at 37°C for a defined period.

Detection: Measure the production of NADH over time using a plate reader (absorbance at

340 nm or fluorescence).

Analysis: Calculate the reaction rate and determine the half-maximal inhibitory concentration

(IC50) by fitting the data to a dose-response curve.[11][13]
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Cell Viability Assay (MTT Assay)
This assay assesses the effect of MTHFD2 inhibitors on the proliferation and viability of cancer

cells.

Start Cell Seeding96-well plate TreatmentAdd inhibitor dilutions Incubation~72 hours MTT Addition SolubilizationAdd solubilizing agent Absorbance Reading570 nm Data AnalysisCalculate GI50/IC50 End

Click to download full resolution via product page

Caption: General workflow for an MTT-based cell viability assay.

Protocol:

Cell Seeding: Seed cancer cells (e.g., MDA-MB-231) in a 96-well plate and allow them to

adhere overnight.

Treatment: Treat the cells with a range of concentrations of the MTHFD2 inhibitor. Include

vehicle-only controls.

Incubation: Incubate the plates for a period of 72 hours.

MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow for

formazan crystal formation.

Solubilization: Add a solubilization solution (e.g., 10% SDS in 0.01 M HCl) to dissolve the

formazan crystals.

Measurement: Read the absorbance at 570 nm using a microplate reader.

Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and

determine the half-maximal growth inhibitory concentration (GI50) or IC50.[14][15][16][17]

Western Blot Analysis
This technique is used to detect changes in the protein levels of MTHFD2 and downstream

signaling molecules following inhibitor treatment.
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Protocol:

Cell Lysis: After treatment with the MTHFD2 inhibitor, wash the cells with ice-cold PBS and

lyse them in RIPA buffer containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

assay.

SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel

and transfer them to a PVDF membrane.

Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST

for 1 hour. Incubate with a primary antibody against MTHFD2 or other target proteins

overnight at 4°C. Follow with incubation with an HRP-conjugated secondary antibody.

Detection: Add a chemiluminescent substrate and capture the signal using an imaging

system.[14][18][19]

This guide provides a foundational comparison of Mthfd2-IN-6 with other MTHFD2 inhibitors.

The selection of an optimal inhibitor will depend on the specific research question, cancer type,

and desired selectivity profile. The provided protocols offer a starting point for the rigorous

evaluation of these promising therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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